N-(3-acetylphenyl)-2-((3-ethyl-4-oxo-6-phenyl-3,4-dihydrothieno[3,2-d]pyrimidin-2-yl)thio)acetamide

• IUPAC Name: N-(3-acetylphenyl)-2-(3-ethyl-4-oxo-6-phenylthieno[3,2-d]pyrimidin-2-yl)sulfanylacetamide
• InChI: InChI=1S/C24H21N3O3S2/c1-3-27-23(30)22-19(13-20(32-22)16-8-5-4-6-9-16)26-24(27)31-14-21(29)25-18-11-7-10-17(12-18)15(2)28/h4-13H,3,14H2,1-2H3,(H,25,29)
• InChI Key: YFCGFBZXGWNFDO-UHFFFAOYSA-N
• Canonical SMILES: CCN1C(=O)C2=C(C=C(S2)C3=CC=CC=C3)N=C1SCC(=O)NC4=CC=CC(=C4)C(=O)C
• Molecular Formula: C24H21N3O3S2
• Molecular Weight: 463.6 g/mol

Description

N-(3-acetylphenyl)-2-((3-ethyl-4-oxo-6-phenyl-3,4-dihydrothieno[3,2-d]pyrimidin-2-yl)thio)acetamide is a useful research compound. Its molecular formula is C24H21N3O3S2 and its molecular weight is 463.57. The purity is usually 95%.
BenchChem offers high-quality N-(3-acetylphenyl)-2-((3-ethyl-4-oxo-6-phenyl-3,4-dihydrothieno[3,2-d]pyrimidin-2-yl)thio)acetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(3-acetylphenyl)-2-((3-ethyl-4-oxo-6-phenyl-3,4-dihydrothieno[3,2-d]pyrimidin-2-yl)thio)acetamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Antitumor Activity

One of the significant applications of derivatives similar to the specified compound includes their synthesis and evaluation for antitumor activity. A study highlighted the synthesis of novel thieno[3,2-d]pyrimidine derivatives, demonstrating potent anticancer activity against human cancer cell lines such as human breast adenocarcinoma (MCF-7), cervical carcinoma (HeLa), and colonic carcinoma (HCT-116). These compounds, including those structurally related to "N-(3-acetylphenyl)-2-((3-ethyl-4-oxo-6-phenyl-3,4-dihydrothieno[3,2-d]pyrimidin-2-yl)thio)acetamide," showcased activity comparable to doxorubicin, indicating their potential as therapeutic agents in cancer treatment (Hafez & El-Gazzar, 2017).

Anticonvulsant Agents

Another area of application involves the synthesis of thioacetamide derivatives for potential use as anticonvulsant agents. A study involved direct synthesis and pharmacological evaluation of S-acetamide derivatives of 4,6-dimethyl-2-thiopyrimidine, indicating the therapeutic potential of these compounds in epilepsy treatment. The study utilized molecular docking to predict the compounds' affinity towards anticonvulsant biotargets, demonstrating moderate anticonvulsant activity in a pentylenetetrazole-induced seizure model in rats (Severina et al., 2020).

Antimicrobial Agents

Thieno[3,2-d]pyrimidine derivatives have also been synthesized and evaluated for their antimicrobial activity. Compounds structurally similar to "N-(3-acetylphenyl)-2-((3-ethyl-4-oxo-6-phenyl-3,4-dihydrothieno[3,2-d]pyrimidin-2-yl)thio)acetamide" have shown promise as potential antimicrobial agents, addressing the need for new therapeutic options to combat resistant microbial strains. These studies highlight the compound's relevance in developing new antimicrobials (Mekky & Sanad, 2019).